4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline

• IUPAC Name: [4-(1-adamantyl)piperazin-1-yl]-(8-methyl-2-pyridin-3-ylquinolin-4-yl)methanone
• InChI: InChI=1S/C30H34N4O/c1-20-4-2-6-25-26(15-27(32-28(20)25)24-5-3-7-31-19-24)29(35)33-8-10-34(11-9-33)30-16-21-12-22(17-30)14-23(13-21)18-30/h2-7,15,19,21-23H,8-14,16-18H2,1H3
• InChI Key: HCNBHHWELQDFPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C3=CN=CC=C3)C(=O)N4CCN(CC4)C56CC7CC(C5)CC(C7)C6
• Molecular Formula: C30H34N4O
• Molecular Weight: 466.6 g/mol

Description

4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline is a chemical compound that belongs to the class of quinoline derivatives. It is also known as A-381393 and has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of A-381393 involves its binding to dopamine D4 receptors, which are involved in the regulation of various neurological and psychiatric functions. By binding to these receptors, A-381393 can modulate the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
A-381393 has been found to have various biochemical and physiological effects. It has been shown to modulate the release of dopamine, serotonin, and norepinephrine, leading to changes in mood, cognition, and behavior. It has also been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using A-381393 in lab experiments is its high selectivity and affinity for dopamine D4 receptors, making it a useful tool for studying the role of these receptors in various neurological and psychiatric functions. However, one of the limitations of using A-381393 is its potential toxicity and adverse effects, which need to be carefully monitored and controlled in lab experiments.

Future Directions

There are several future directions for the study of A-381393. One potential direction is the development of more selective and potent dopamine D4 receptor agonists and antagonists for the treatment of various psychiatric disorders. Another direction is the study of the role of dopamine D4 receptors in various neurological and psychiatric functions, which can lead to a better understanding of the underlying mechanisms of these disorders. Finally, the development of new drug delivery systems and formulations can help improve the efficacy and safety of A-381393 and other dopamine D4 receptor modulators.

Scientific Research Applications

A-381393 has been studied for its potential use in various scientific research applications. It has been found to have high affinity and selectivity for dopamine D4 receptors and has been studied for its potential use in the treatment of various psychiatric disorders such as schizophrenia, depression, and anxiety.